1-Chloro-1-(2-(difluoromethyl)-6-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C11H8ClF5OS
• Molecular Weight: 318.69 g/mol
• IUPAC Name: 1-chloro-1-[2-(difluoromethyl)-6-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C11H8ClF5OS/c1-5(18)9(12)8-6(10(13)14)3-2-4-7(8)19-11(15,16)17/h2-4,9-10H,1H3
• InChI Key: YPFHKKKZOSUPJT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=CC=C1SC(F)(F)F)C(F)F)Cl

Description

1-Chloro-1-(2-(difluoromethyl)-6-(trifluoromethylthio)phenyl)propan-2-one is a fluorinated aromatic ketone derivative characterized by a propan-2-one backbone substituted with a chloro group and a 2-(difluoromethyl)-6-(trifluoromethylthio)phenyl moiety.

The trifluoromethylthio group (-SCF₃) is notable for its high lipophilicity and metabolic stability, which enhances bioavailability and persistence in biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural motifs with several agrochemicals and experimental molecules reported in patents and synthetic studies. Key analogues include:

Compound Name / ID	Molecular Formula	Substituents/Functional Groups	Melting Point (°C)	Key Applications/Properties
Target Compound	C₁₁H₇ClF₅OS	-Cl, -CF₂H, -SCF₃, ketone	Not reported	Potential fungicide (inferred)
N-[2-[2-chloro-4-(trifluoromethyl)phenoxy]phenyl]-3-(difluoromethyl)-5-fluoro-1-methyl-pyrazole-4-carboxamide (A.3.29)	C₂₀H₁₄ClF₆N₃O₂	-Cl, -CF₃, -CF₂H, pyrazole-carboxamide	Not reported	Complex II inhibitor (fungicide)
Benzovindiflupyr (A.3.2)	C₁₈H₁₆ClF₆N₃O₂	-Cl, -CF₃, pyrazole-carboxamide	141–143	Broad-spectrum fungicide
9c (Molecules, 2015)	C₁₇H₂₀F₂N₂O	-CF₂H, pyrazole-carboxamide, indazole	134–136	Experimental bioactivity screening
9d (Molecules, 2015)	C₁₅H₁₃F₂N₅O	-CF₂H, pyrazole-carboxamide, pyrazole	148–150	Synthetic intermediate

Key Comparative Insights

Electronic and Steric Effects: The target compound’s trifluoromethylthio (-SCF₃) group confers greater lipophilicity compared to carboxamide-containing analogs (e.g., A.3.29, Benzovindiflupyr). This may enhance membrane permeability but reduce solubility in aqueous environments . This could influence binding affinity in biological targets .

Thermal Stability :

• Melting points for carboxamide-based compounds (e.g., 134–190°C in ) are generally higher than those of thioether-containing molecules, likely due to stronger hydrogen-bonding networks in amides. The target compound’s melting point is unreported but expected to be lower due to reduced hydrogen-bonding capacity .

Biological Activity :

• Pyrazole-carboxamide derivatives (e.g., A.3.29, Benzovindiflupyr) are established fungicides targeting complex II. The target compound’s ketone backbone and -SCF₃ group may alter binding kinetics or off-target effects compared to these analogs .
• The absence of a heterocyclic ring (e.g., pyrazole or indazole) in the target compound may limit its interaction with fungal SDH enzymes, suggesting a need for structural optimization .

Synthetic Accessibility :

• Carboxamide derivatives (e.g., 9c, 9d) are synthesized via coupling reactions with aromatic amines, whereas the target compound likely requires halogenation and fluoromethylation steps, which are more resource-intensive .

Research Findings and Data Gaps

• Spectroscopic Data : While NMR (¹H, ¹³C) and HRMS data are extensively reported for carboxamide analogs , similar data for the target compound is lacking. Predictive modeling suggests distinct ¹⁹F NMR signals due to -CF₂H and -SCF₃ groups.
• Crystallographic Analysis: No X-ray data exists for the target compound, but SHELX-based studies of similar molecules (e.g., A.3.29) reveal planar aromatic systems with intermolecular halogen interactions .
• Biological Testing : The compound’s fungicidal activity remains unverified. Comparative studies with Benzovindiflupyr could clarify its efficacy against resistant fungal strains .